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Compound of Interest

Compound Name: n-Heptyl methyl sulfide
CAS No.: 20291-61-6
Cat. No.: B1585012
Get Quote
. J

Executive Summary

This technical guide provides a comprehensive spectroscopic profile of n-Heptyl Methyl
Sulfide (1-(Methylthio)heptane), a thioether intermediate relevant to flavor chemistry, fragrance
formulation, and pharmaceutical synthesis. Designed for analytical chemists and drug
development professionals, this document details the compound's structural identification using
Mass Spectrometry (MS), Nuclear Magnetic Resonance (

H and

C NMR), and Infrared Spectroscopy (IR). It establishes a self-validating analytical workflow to
ensure high-purity isolation and characterization.

Chemical Profile & Physical Properties[1][2][3][4][5]
[6][7][8]

n-Heptyl Methyl Sulfide is a volatile organic thioether characterized by a distinct sulfurous,
fatty odor. Accurate identification relies on reconciling its physical constants with spectroscopic
fingerprints.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1585012#bc-rfq
https://www.benchchem.com/product/b1585012/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-n-heptyl-methyl-sulfide
https://www.benchchem.com/product/b1585012/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-n-heptyl-methyl-sulfide
https://www.benchchem.com/product/b1585012/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-n-heptyl-methyl-sulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Data
IUPAC Name 1-(Methylthio)heptane
CAS Registry Number 20291-61-6
C
Molecular Formula H
S
Molecular Weight 146.29 g/mol
Appearance Colorless to pale yellow liquid
Boiling Point ~200-202 °C (at 760 mmHg) / ~85 °C (at 15
mmHgQ)
Density ~0.84 g/mL (at 25 °C)

Refractive Index (

)

1.45-1.46 (Estimated based on homologs)

Solubility

Soluble in ethanol, ether, chloroform; insoluble

in water

Synthesis & Sample Preparation

Context: To ensure the spectroscopic data below correlates with a pure sample, the following

synthesis and isolation protocol is recommended.

Synthesis Route (Nucleophilic Substitution)

The most robust synthesis involves the alkylation of 1-bromoheptane with sodium

methanethiolate. This

pathway minimizes elimination byproducts compared to acid-catalyzed methods.

Reaction:
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Purification Workflow

e Quench: Dilute reaction mixture with water to dissolve inorganic salts (NaBr).

o Extraction: Extract aqueous phase with diethyl ether (

).

e Wash: Wash organic layer with 10% NaOH (removes unreacted thiol) followed by brine.

e Drying: Dry over anhydrous MgSO

« Distillation: Fractional distillation under reduced pressure is critical to remove traces of
disulfide impurities.

Mass Spectrometry (EI-MS) Analysis

Methodology: Electron lonization (70 eV).

Mass spectrometry provides the primary confirmation of the carbon skeleton and sulfur
functionality. Sulfides exhibit a unique fragmentation pattern driven by the stability of the sulfur
cation.

Fragmentation Pathway

The spectrum is dominated by

-cleavage, where the bond between the carbon attached to the sulfur and the alkyl chain
breaks. This stabilizes the positive charge on the sulfur atom.

Key Diagnostic Peaks:
e m/z 146 (

): The molecular ion is distinct and stable enough to be observed (approx. 20-30% relative
abundance).

e m/z 61 (Base Peak): The methylthiomethylene cation (
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). This is the fingerprint peak for all terminal methyl sulfides.
e m/z 47: The methylthio cation (

).

e M/z 29, 41, 43, 57: Characteristic hydrocarbon fragments from the heptyl chain.

Base Peak L ¢ CH2 Fragment
a-Cleavage mlz 61 SEEAY - miz47
(- C6H13¢) [CH3-S=CH2]+ [CH3-S]+

Molecular lon (M+)
m/z 146

[CH3-S-C7H15]+ [ Neutral Loss
(Hexy! Radical)

Click to download full resolution via product page
Figure 1: Primary fragmentation pathway of n-Heptyl Methyl Sulfide under Electron lonization.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: CDCI

(Chloroform-d) | Reference: TMS (0.00 ppm)

NMR analysis confirms the regiochemistry of the alkyl chain and the purity of the sulfur-methyl
bond.

Proton ( H) NMR Data

The distinct electronegativity of sulfur (

) deshields adjacent protons, but less so than oxygen.
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Chemical Shift
( o . . Structural
Multiplicity Integration Assignment
Context
» Ppm)
) Methylene
Triplet (
248 2H to Sulfur.
Hz) . o
Diagnostic triplet.
Methyl group on
2.09 Singlet 3H Sulfur. Sharp
singlet.
Methylene
1.58 Quintet 2H
to Sulfur.
] Bulk methylene
1.25-1.40 Multiplet 8H ]
chain.
Triplet ( Terminal methyl
0.88 3H
Hz) group.

Carbon ( C) NMR Data
The

C spectrum should show 8 distinct signals. The S-Methyl carbon is significantly shielded
compared to O-Methyl analogs.
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Chemical Shift (

Assignment Notes
» Ppm)
34.4 Deshielded by Sulfur.
31.8 C-5 (Alkyl Chain) Standard alkane region.
29.2 C-4 (Alkyl Chain) Standard alkane region.
28.9 C-3 (Alkyl Chain) Standard alkane region.
226 C-6 (Alkyl Chain) to terminal methyl.
Diagnostic: S-Methyl carbon
15.5
appears upfield.
14.1 Terminal Standard terminal methyl.

Infrared (IR) Spectroscopy

Method: FTIR (Liquid Film / ATR)

IR is less specific for structural elucidation of sulfides but crucial for assessing functional group
purity (e.g., absence of S-H stretch from unreacted thiol or S=O from oxidation).
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Wavenumber (cm

Intensity Assignment Interpretation
)
Alkyl chain (
2960 — 2850 Strong C—H Stretch
C-H).
Scissoring of
1465 Medium C-H Bend and
S-CH Deformation of the
1435 Medium methyl group on
Def. sulfur.
) Symmetric bending of
1378 Medium C-H Bend ]
terminal methyl.
Long chain methylene
CH J Y
720 Weak rock (
Rock
).
Characteristic C-S
690 — 600 Weak C-S Stretch

stretching vibration.

Purity Check: A broad band at 3400 cm

(O-H) indicates moisture or alcohol contamination. A peak at 2550 cm
(S-H) indicates unreacted heptanethiol. Strong bands at 1050 cm
indicate sulfoxide (S=0) formation.

Analytical Workflow Diagram

The following diagram illustrates the logical flow for validating a sample of n-Heptyl Methyl
Sulfide using the data provided above.
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Crude Sample
(n-Heptyl Methyl Sulfide)

:Repurify (Distillation)

Step 1: FTIR Screening
Check for S-H (2550) or S=0 (1050)

No Impurities

Step 2: GC-MS Analysis
Confirm m/z 146 & 61

orrect Mass/Frag

Step 3: 1H NMR
Integrate S-Me (2.1 ppm) vs S-CH2 (2.5 ppm)

Ratio 3:2 Confirmed

Quality Decision

Click to download full resolution via product page
Figure 2: Step-by-step quality control workflow for validating n-Heptyl Methyl Sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. Heptyl methyl sulfide | CBH18S | CID 44824 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 2. 1-Methylthioethanethiol | C3H8S2 | CID 525462 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of n-
Heptyl Methyl Sulfide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585012/docs#technical-guide-spectroscopic-
characterization-of-n-heptyl-methyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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